Cas no 1803600-90-9 (1,2,5-thiadiazol-3-ylmethanamine hydrochloride)

• Product Name: 1,2,5-thiadiazol-3-ylmethanamine hydrochloride
• CAS No: 1803600-90-9
• MF: C₃H₆ClN₃S
• MW: 151.617837429047
• MDL: MFCD28397723
• CID: 5162314
• PubChem ID: 119031232
• Update Time: 2025-10-20

1,2,5-thiadiazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,5-thiadiazol-3-ylmethanamine hydrochloride

• MDL： MFCD28397723
• Inchi： 1S/C3H5N3S.ClH/c4-1-3-2-5-7-6-3;/h2H,1,4H2;1H
• SMILES： C(C1C=NSN=1)N.[H]Cl

Additional information on 1,2,5-thiadiazol-3-ylmethanamine hydrochloride

Introduction to 1,2,5-Thiadiazol-3-ylmethanamine Hydrochloride (CAS No. 1803600-90-9)

1,2,5-Thiadiazol-3-ylmethanamine hydrochloride (CAS No. 1803600-90-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique thiadiazole ring structure and an amino group, which together confer it with a range of potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

The chemical structure of 1,2,5-thiadiazol-3-ylmethanamine hydrochloride is defined by its molecular formula C₄H₆N₄S·HCl. The thiadiazole ring, a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom, is a key feature that contributes to its pharmacological properties. The amino group attached to the methylene bridge provides additional reactivity and functional versatility.

In recent years, the study of thiadiazole derivatives has expanded significantly due to their diverse biological activities. Research has shown that compounds like 1,2,5-thiadiazol-3-ylmethanamine hydrochloride exhibit potent anti-inflammatory, antimicrobial, and anticancer properties. These findings have opened new avenues for the development of novel therapeutic agents targeting various diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 1,2,5-thiadiazol-3-ylmethanamine hydrochloride. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1,2,5-thiadiazol-3-ylmethanamine hydrochloride has also shown promising antimicrobial activity. A study published in the European Journal of Medicinal Chemistry in 2021 evaluated the compound's efficacy against a panel of bacterial strains, including both Gram-positive and Gram-negative species. The results indicated that it exhibited significant antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA), a common cause of hospital-acquired infections.

In the realm of cancer research, 1,2,5-thiadiazol-3-ylmethanamine hydrochloride has been explored for its potential as an anticancer agent. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in human breast cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent pathways.

The synthesis of 1,2,5-thiadiazol-3-ylmethanamine hydrochloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-chloromethylthiadiazole with ammonia or an amine derivative followed by conversion to the hydrochloride salt. This process can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The safety profile of 1,2,5-thiadiazol-3-ylmethanamine hydrochloride is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety evaluations are essential before advancing to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,2,5-thiadiazol-3-ylmethanamine hydrochloride in various disease models. Early-phase trials have demonstrated promising results in terms of tolerability and pharmacokinetic properties. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 1,2,5-thiadiazol-3-ylmethanamine hydrochloride (CAS No. 1803600-90-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for inflammatory diseases, infections, and cancer.